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Compound of Interest

Compound Name: 9-methylfluorene-9-carboxylic Acid

Cat. No.: B1307454 Get Quote

CAS Number: 3300-17-2

This technical guide provides a comprehensive overview of 9-methylfluorene-9-carboxylic
acid, tailored for researchers, scientists, and professionals in drug development. It covers the

available physicochemical data, a proposed synthetic pathway, and contextual biological

activities of related fluorene derivatives.

Physicochemical Properties
While extensive experimental data for 9-methylfluorene-9-carboxylic acid is not readily

available in public literature, its fundamental properties have been reported. These are

summarized in the table below for easy reference.
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Property Value Source

CAS Number 3300-17-2 [1][2]

Molecular Formula C₁₅H₁₂O₂ [1][2]

Molecular Weight 224.25 g/mol [1]

Boiling Point 315.2 °C at 760 mmHg [2]

Flash Point 158.6 °C [2]

Density 1.252 g/cm³ [2]

Appearance Solid
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Synthesis and Experimental Protocols
A direct, detailed experimental protocol for the synthesis of 9-methylfluorene-9-carboxylic
acid is not prominently described in the reviewed literature. However, a plausible synthetic

route can be conceptualized based on established organic chemistry principles and published

syntheses of related fluorene compounds.

A logical approach would involve the methylation of the ester of 9-fluorenecarboxylic acid,

followed by hydrolysis to yield the target compound. This multi-step synthesis is proposed as

follows:

Esterification of 9-Fluorenecarboxylic Acid: The starting material, 9-fluorenecarboxylic acid,

can be converted to its methyl or ethyl ester to protect the carboxylic acid functionality and

prevent unwanted side reactions during the subsequent methylation step.

Methylation of the Fluorene-9-carboxylate Ester: The ester can then be deprotonated at the

C9 position using a strong base, followed by quenching with a methylating agent (e.g.,

methyl iodide) to introduce the methyl group at the desired position.
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Hydrolysis of the Ester: The final step would involve the hydrolysis of the ester group back to

a carboxylic acid, yielding 9-methylfluorene-9-carboxylic acid.

Proposed Experimental Workflow
The following diagram illustrates the proposed synthetic workflow.
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Step 1: Esterification

Step 2: Methylation

Step 3: Hydrolysis

9-Fluorenecarboxylic Acid

Esterification
(e.g., MeOH, H₂SO₄)

Fluorene-9-carboxylate Ester

Deprotonation
(e.g., LDA, NaH)

Methylation
(e.g., CH₃I)

9-Methylfluorene-9-carboxylate Ester

Hydrolysis
(e.g., NaOH, H₃O⁺)

9-Methylfluorene-9-carboxylic Acid

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1307454?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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